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Compound of Interest

Compound Name: Benzylboronic acid pinacol ester

Cat. No.: B2755453

An In-depth Technical Guide to the Physical Properties of Benzylboronic Acid Pinacol Ester
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
benzylboronic acid pinacol ester. The information is presented to be a valuable resource for
researchers, scientists, and professionals involved in drug development and other chemical
synthesis applications. This document includes tabulated quantitative data, detailed
experimental protocols for property determination, and visual diagrams of experimental
workflows.

Core Physical and Chemical Properties

Benzylboronic acid pinacol ester is an organoboron compound frequently utilized in organic
synthesis, particularly in palladium-catalyzed cross-coupling reactions.[1][2] Its physical
characteristics are crucial for its handling, storage, and application in various chemical
processes.

General Properties
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Property Value

) 2-benzyl-4,4,5,5-tetramethyl-1,3,2-
Chemical Name _
dioxaborolane[1][3]

CAS Number 87100-28-5[1][3][4]

Molecular Formula C13H1sBO2[1][4][5]

Appearance C.:Ieér to faintly turbid colorless to pale yellow
liquid[6]

Property Value Conditions

Molecular Weight 218.103 g/mol [1][2][3]

Boiling Point 65 °C[1][31[7] at 0.15 mmHg

128-140 °C[8]

Density 0.98 g/mL[1][3][7] at 25 °C

Refractive Index 1.4850-1.4910[6] at 20 °C

Insoluble in water.[1][3][4]
Soluble in organic solvents
B such as chloroform, 3-
Solubility pentanone, acetone, dipropyl

ether, and methylcyclohexane.

[°]

Spectral Data

Spectral data is essential for the structural elucidation and purity assessment of benzylboronic
acid pinacol ester.

NMR Spectroscopy
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Nucleus Chemical Shift (8) in ppm

1H NMR 1.26 (s, 12H), 7.10-7.30 (m, 5H), 2.95 (s, 2H)
141.1,128.7, 128.0, 125.8, 83.5, 35.0 (broad),

13C NMR 48

1B NMR 34.0

Note: NMR data can vary slightly depending on the solvent and instrument used.

Experimental Protocols

The following sections detail generalized experimental methodologies for determining the key
physical properties of liquid organic compounds like benzylboronic acid pinacol ester.

Determination of Boiling Point (Capillary Method)

This method is suitable for determining the boiling point of small quantities of a liquid.

Materials:

Thiele tube or melting point apparatus with a heating block

Thermometer

Capillary tube (sealed at one end)

Small test tube (fusion tube)

Sample of benzylboronic acid pinacol ester

Heating source (e.g., Bunsen burner or hot plate)

Procedure:

o A few milliliters of the liquid sample are placed into the small test tube.[10]
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o Acapillary tube, sealed at one end, is inverted and placed into the test tube with the liquid.
[11][12]

e The test tube is attached to a thermometer, ensuring the sample and the thermometer bulb
are at the same level.

e The assembly is placed in a heating bath (like a Thiele tube filled with oil or an aluminum
block).[13][14]

e The apparatus is heated slowly and gently.[12]

e As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

e The temperature at which a rapid and continuous stream of bubbles emerges is noted. This
is the boiling point of the liquid.[12]

e The heat source is removed, and the temperature at which the liquid re-enters the capillary
tube is also recorded. The average of these two temperatures gives a more accurate boiling
point.[15]

Preparation Measurement

Place sample in insert inverted sealed Attach assembly | _Transfer Place in heating Heat slowly and Record temperature of Remove heat and record
a smalltest tube capillary tube to > | apparatus (e.g., Thiele tube) observe for bubbles continuous bubble stream temperature of liquid re-entry

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.

Determination of Solubility

This protocol outlines a systematic approach to determining the solubility of a compound in
various solvents.

Materials:
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Small test tubes

Graduated cylinder or pipettes

Spatula (if starting with a solid to be dissolved) or micropipette

Sample of benzylboronic acid pinacol ester

Various solvents (e.g., water, 5% NaOH, 5% NaHCOs, 5% HCI, organic solvents)
Procedure:

e Place a small, measured amount of the compound (e.g., 0.2 mL for a liquid) into a test tube.
[16]

e Add the solvent (e.g., 3 mL of water) in small portions, shaking vigorously after each
addition.[16]

o Observe if the compound dissolves completely. If it does, the compound is soluble in that
solvent.

« If the compound is insoluble in water, its solubility should be tested in other solvents such as
5% NaOH, 5% NaHCOs, and 5% HCI to determine its acidic or basic properties.[16][17]

e The process is repeated with various organic solvents to determine its solubility profile.[9]
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Caption: Logical Flow for Solubility Testing.

Synthesis Pathway

Benzylboronic acid pinacol ester is commonly synthesized through various methods. One
prevalent method involves the reaction of a benzyl halide with a diboron reagent.
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Caption: Simplified Synthesis Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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